Cas no 2137730-89-1 (Tert-butyl 4-[2-(chloromethoxy)-2-oxoethyl]azepane-1-carboxylate)

• Product Name: Tert-butyl 4-[2-(chloromethoxy)-2-oxoethyl]azepane-1-carboxylate
• CAS No: 2137730-89-1
• MF: C₁₄H₂₄ClNO₄
• MW: 305.79766368866
• CID: 5257894
• PubChem ID: 165439285
• Update Time: 2025-10-28

Tert-butyl 4-[2-(chloromethoxy)-2-oxoethyl]azepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-386602
• tert-butyl 4-[2-(chloromethoxy)-2-oxoethyl]azepane-1-carboxylate
• 2137730-89-1
• Tert-butyl 4-[2-(chloromethoxy)-2-oxoethyl]azepane-1-carboxylate

• Inchi： 1S/C14H24ClNO4/c1-14(2,3)20-13(18)16-7-4-5-11(6-8-16)9-12(17)19-10-15/h11H,4-10H2,1-3H3
• InChI Key： MMRWFOZQFZCGLH-UHFFFAOYSA-N
• SMILES： ClCOC(CC1CCN(C(=O)OC(C)(C)C)CCC1)=O

Computed Properties

• Exact Mass: 305.1393859g/mol
• Monoisotopic Mass: 305.1393859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.8Ų

Additional information on Tert-butyl 4-[2-(chloromethoxy)-2-oxoethyl]azepane-1-carboxylate

Professional Introduction to Tert-butyl 4-[2-(chloromethoxy)-2-oxoethyl]azepane-1-carboxylate (CAS No. 2137730-89-1)

Tert-butyl 4-[2-(chloromethoxy)-2-oxoethyl]azepane-1-carboxylate, with the CAS number 2137730-89-1, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of azepane derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butyl group, a chloromethoxy substituent, and an ester linkage, contribute to its unique chemical properties and reactivity.

The tert-butyl group at the 4-position of the azepane ring enhances the lipophilicity of the molecule, making it more suitable for membrane penetration and interaction with biological targets. This property is particularly valuable in drug design, where optimal pharmacokinetic profiles are essential for efficacy. The ester functionality at the 1-position provides a site for further chemical modification, allowing for the synthesis of more complex derivatives with tailored biological activities.

The 2-(chloromethoxy)-2-oxoethyl side chain introduces both a polar chloromethoxy group and a carbonyl oxygen, which can participate in hydrogen bonding interactions. These interactions are crucial for binding to biological targets such as enzymes and receptors. The presence of these functional groups makes Tert-butyl 4-[2-(chloromethoxy)-2-oxoethyl]azepane-1-carboxylate a versatile scaffold for drug discovery efforts.

In recent years, there has been growing interest in azepane derivatives due to their potential as pharmacological agents. Azepane rings are found in several FDA-approved drugs, where they contribute to improved pharmacological properties such as enhanced binding affinity and reduced toxicity. The compound in question has been studied for its potential applications in treating various diseases, including neurological disorders and cancer.

One of the most promising areas of research involving Tert-butyl 4-[2-(chloromethoxy)-2-oxoethyl]azepane-1-carboxylate is its role as a precursor in the synthesis of more complex molecules. Researchers have utilized this compound to develop novel inhibitors targeting specific enzymes involved in disease pathways. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on kinases and proteases, which are key players in cancer progression.

The chloromethoxy group in the molecule is particularly interesting from a synthetic chemistry perspective. It can be readily transformed into other functional groups through nucleophilic substitution reactions, allowing for the creation of diverse analogs. This flexibility makes Tert-butyl 4-[2-(chloromethoxy)-2-oxoethyl]azepane-1-carboxylate a valuable building block in medicinal chemistry.

Recent advances in computational chemistry have also contributed to a better understanding of the pharmacological properties of this compound. Molecular modeling studies have predicted that Tert-butyl 4-[2-(chloromethoxy)-2-oxoethyl]azepane-1-carboxylate can effectively interact with biological targets due to its optimized shape and charge distribution. These predictions have guided experimental efforts and have led to the identification of more potent derivatives.

In addition to its potential as an intermediate in drug synthesis, Tert-butyl 4-[2-(chloromethoxy)-2-oxoethyl]azepane-1-carboxylate has been explored for its ability to modulate neurological pathways. Preliminary studies suggest that this compound may have neuroprotective effects, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of azepane derivatives to cross the blood-brain barrier efficiently is a significant advantage in developing treatments for these conditions.

The synthesis of Tert-butyl 4-[2-(chloromethoxy)-2-oxoethyl]azepane-1-carboxylate involves multi-step organic reactions that require careful optimization. The process typically starts with the formation of the azepane ring followed by functionalization at the desired positions. Advances in synthetic methodologies have made it possible to produce this compound with high yields and purity, facilitating further research and development.

The safety profile of Tert-butyl 4-[2-(chloromethoxy)-2-oxoethyl]azepane-1-carboxylate has been evaluated through various laboratory tests. These studies have shown that the compound is generally well-tolerated at moderate doses but may exhibit some side effects at higher concentrations. Further research is needed to fully characterize its toxicological profile and determine safe dosing regimens for therapeutic use.

In conclusion, Tert-butyl 4-[2-(chloromethoxy)-2-oxoethyl]azepane-1-carboxylate (CAS No. 2137730-89-1) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for further development into therapeutic agents targeting various diseases. Continued research efforts will likely uncover additional applications for this versatile chemical scaffold.